![molecular formula C13H13NO3S B3127308 Methyl 4-(4-methoxy-5-methyl-1,3-thiazol-2-yl)benzoate CAS No. 338409-55-5](/img/structure/B3127308.png)
Methyl 4-(4-methoxy-5-methyl-1,3-thiazol-2-yl)benzoate
Overview
Description
Methyl 4-(4-methoxy-5-methyl-1,3-thiazol-2-yl)benzoate, also known as MTB, is a synthetic compound that belongs to the thiazole family. It has been extensively studied for its potential use in various scientific research applications, including as a fluorescent probe for imaging and as a potential anticancer agent.
Scientific Research Applications
Photophysical Properties and Luminescence Enhancement
The synthesis and investigation of methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate derivatives have revealed significant insights into their photophysical properties. By introducing methoxy groups, these compounds exhibit enhanced quantum yields, demonstrating their potential in applications requiring deep blue luminescence. The unique luminescence properties, depending on the substituted groups, highlight their applicability in various scientific research areas, particularly in materials science for the development of luminescent materials and sensors (Kim et al., 2021).
Antiproliferative Effects on Human Leukemic Cells
Research on novel 4-thiazolidinone-, pyridine-, and piperazine-based conjugates, including methyl 3-methoxy-4-(4-oxo-3-(5-(piperazin-1-yl)pyridin-2-yl)thiazolidin-2-yl)benzoate, has shown potent antiproliferative effects on human leukemic cells. These findings underscore the compound's potential in medicinal chemistry and cancer research, particularly in developing new therapeutic agents for leukemia (Kumar et al., 2014).
Role in Synthesis of Natural Product Derivatives
Methyl 4-(5-formyl-2-methoxyphenoxy)benzoate serves as a crucial intermediate in the total synthesis of bisbibenzyls, a series of natural products with diverse biological activities. This highlights the compound's significance in the field of organic synthesis, particularly in the synthesis of complex natural product derivatives with potential pharmaceutical applications (Hong-xiang, 2012).
properties
IUPAC Name |
methyl 4-(4-methoxy-5-methyl-1,3-thiazol-2-yl)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3S/c1-8-11(16-2)14-12(18-8)9-4-6-10(7-5-9)13(15)17-3/h4-7H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBTTVSIANXZIBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C2=CC=C(C=C2)C(=O)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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